1-{[(4-chlorophenyl)amino]methyl}-1H-indole-2,3-dione

• IUPAC Name: 1-[(4-chloroanilino)methyl]indole-2,3-dione
• InChI: InChI=1S/C15H11ClN2O2/c16-10-5-7-11(8-6-10)17-9-18-13-4-2-1-3-12(13)14(19)15(18)20/h1-8,17H,9H2
• InChI Key: WHPTVTWMXGFSRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=O)N2CNC3=CC=C(C=C3)Cl
• Molecular Formula: C15H11ClN2O2
• Molecular Weight: 286.71 g/mol

Description

1-{[(4-chlorophenyl)amino]methyl}-1H-indole-2,3-dione, commonly known as Tryptanthrin, is a natural indole alkaloid that has been widely studied for its various biological activities. It is found in a variety of plants, including Isatis tinctoria, Polygonum tinctorium, and Strobilanthes cusia. Tryptanthrin has been shown to exhibit potent anti-inflammatory, antioxidant, antimicrobial, and anticancer properties.

Mechanism of Action

Tryptanthrin exerts its biological activities through various mechanisms. It has been shown to inhibit the NF-κB pathway, which plays a critical role in the regulation of inflammation. Tryptanthrin also activates the Nrf2 pathway, which is involved in the regulation of antioxidant defense. In addition, it has been shown to inhibit the activity of topoisomerases, which are enzymes involved in DNA replication and transcription.
Biochemical and Physiological Effects:
Tryptanthrin has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β, and reduce the activation of NF-κB pathway. Tryptanthrin has also been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, and reduce oxidative stress. In addition, it has been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

Tryptanthrin has several advantages for lab experiments. It is easily synthesized with high yield and purity. It has been extensively studied for its biological activities and has been shown to exhibit potent anti-inflammatory, antioxidant, antimicrobial, and anticancer properties. However, there are also some limitations to its use in lab experiments. Tryptanthrin has poor solubility in water, which can make it difficult to work with in certain assays. In addition, its mechanism of action is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on Tryptanthrin. One area of research could be to further investigate its mechanism of action and identify its molecular targets. Another area of research could be to explore its potential use in combination with other drugs for the treatment of inflammatory diseases and cancer. Additionally, further studies could be conducted to investigate the pharmacokinetics and toxicity of Tryptanthrin in animal models. Overall, Tryptanthrin has shown great promise as a potential therapeutic agent for a variety of diseases, and further research is needed to fully understand its potential.

Scientific Research Applications

Tryptanthrin has been extensively studied for its biological activities. It has been shown to exhibit potent anti-inflammatory activity by inhibiting the production of inflammatory cytokines such as TNF-α, IL-6, and IL-1β. Tryptanthrin has also been found to exhibit antioxidant activity by scavenging free radicals and preventing lipid peroxidation. In addition, it has been shown to exhibit antimicrobial activity against a variety of bacteria and fungi. Tryptanthrin has also been studied for its anticancer properties, as it has been shown to induce apoptosis and inhibit the growth of cancer cells.